![molecular formula C12H17BrN2S B4628345 2-[(3-phenylpropyl)thio]-4,5-dihydro-1H-imidazole hydrobromide](/img/structure/B4628345.png)
2-[(3-phenylpropyl)thio]-4,5-dihydro-1H-imidazole hydrobromide
Overview
Description
The study of imidazole derivatives, including "2-[(3-phenylpropyl)thio]-4,5-dihydro-1H-imidazole hydrobromide," is significant due to their wide range of biological activities and applications in medicinal chemistry. These compounds are known for their roles in various synthetic and pharmaceutical applications.
Synthesis Analysis
Imidazole derivatives can be synthesized through various methods. For example, the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with alkyl or aryl isothiocyanates leads to novel imidazole compounds with high yields. These compounds can undergo rearrangement under certain conditions to yield different imidazole derivatives (Klásek et al., 2010).
Molecular Structure Analysis
The molecular structure of imidazole derivatives can be determined using techniques such as X-ray diffraction. For instance, the structure of 2-(4-Chlorophenyl)-3-(phenylamino)-5-(thiophen-2-ylmethylidene)-3,5-dihydro-4H-imidazol-4-one was elucidated, revealing its triclinic crystal system and planar rings with specific dihedral angles (Sharma et al., 2017).
Chemical Reactions and Properties
Imidazole compounds participate in various chemical reactions, demonstrating a range of chemical properties. For example, 1-(Thienylalkyl)imidazole-2(3H)-thiones are competitive inhibitors of dopamine beta-hydroxylase, indicating the potential of imidazole derivatives in inhibiting specific enzymes (McCarthy et al., 1990).
Scientific Research Applications
CO2 Capture by Task-Specific Ionic Liquids
A study describes the synthesis of a new room temperature ionic liquid designed for CO2 capture. This liquid incorporates a cation with an appended amine group, capable of sequestering CO2 reversibly as a carbamate salt. Its efficiency is comparable to commercial amine sequestering reagents, with the advantages of being nonvolatile and water-independent for its function (Bates et al., 2002).
Imidazole Derivatives as Competitive Inhibitors
Research into 1-(Thienylalkyl)imidazole-2(3H)-thiones has shown these compounds to be competitive inhibitors of dopamine beta-hydroxylase (DBH), indicating the utility of thiophene in designing potent competitive inhibitors of this enzyme. This study offers insights into the structure-activity relationships of these inhibitors, contributing to the development of treatments for conditions like hypertension (McCarthy et al., 1990).
properties
IUPAC Name |
2-(3-phenylpropylsulfanyl)-4,5-dihydro-1H-imidazole;hydrobromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2S.BrH/c1-2-5-11(6-3-1)7-4-10-15-12-13-8-9-14-12;/h1-3,5-6H,4,7-10H2,(H,13,14);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEZFEYOMFRCMNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)SCCCC2=CC=CC=C2.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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